3-benzamido-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3-benzamido-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H16N4O3S/c1-25-11-15-21-22-18(26-15)20-17(24)13-8-5-9-14(10-13)19-16(23)12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,19,23)(H,20,22,24)
• InChI Key: SLSKXDGYRSKXRW-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

3-benzamido-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide is a complex organic compound that belongs to the class of benzamides. Benzamides are known for their wide range of applications in medical, industrial, and biological fields. This particular compound features a thiadiazole ring, which is a five-membered ring containing two nitrogen atoms and one sulfur atom, making it a unique structure with potential for various applications .

Preparation Methods

The synthesis of 3-benzamido-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide typically involves multiple steps. One common synthetic route starts with the reaction of benzoyl isothiocyanate with malononitrile in the presence of potassium hydroxide (KOH) and ethanol (EtOH). This is followed by alkylation with alkyl halides and subsequent reaction with hydrazine . The reaction conditions are carefully controlled to ensure the formation of the desired product. Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of automated reactors and continuous flow processes to enhance efficiency and yield .

Chemical Reactions Analysis

3-benzamido-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2), leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups.

Scientific Research Applications

3-benzamido-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential in biological studies, particularly in the investigation of enzyme inhibition and protein interactions.

Medicine: Research has indicated its potential as an antibacterial and antioxidant agent, making it a candidate for drug development.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-benzamido-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide involves its interaction with specific molecular targets. For instance, it can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound may also interact with cellular pathways, affecting processes such as cell signaling and gene expression .

Comparison with Similar Compounds

Similar compounds to 3-benzamido-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide include other benzamide derivatives and thiadiazole-containing compounds. For example:

N-(2,3,4,5,6-Pentafluoro-Benzyl)-4-Sulfamoyl-Benzamide: This compound also features a benzamide moiety but with different substituents, leading to distinct properties and applications.

N-(Benzimidazol-5-yl)-1,3,4-thiadiazol-2-amine: This compound has a similar thiadiazole ring but with a benzimidazole group, making it a potent inhibitor of specific enzymes involved in cancer treatment. The uniqueness of 3-benzamido-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide lies in its specific structure, which imparts unique chemical and biological properties.